N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-[2-(4-methoxy-2-methyl-6-oxopyridin-1-yl)ethyl]-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C18H22N2O5/c1-13-10-14(23-2)11-18(22)20(13)9-8-19-17(21)12-25-16-7-5-4-6-15(16)24-3/h4-7,10-11H,8-9,12H2,1-3H3,(H,19,21)
• InChI Key: BUJLEYLRPPNTJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1CCNC(=O)COC2=CC=CC=C2OC)OC
• Molecular Formula: C18H22N2O5
• Molecular Weight: 346.4 g/mol
• CAS No.: 2034455-07-5

Description

N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-2-(2-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C18H22N2O5 and its molecular weight is 346.383. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Biological Activities

• Antimicrobial Activities : Research on thiazoles and their derivatives indicates significant antimicrobial activities. The synthesis of thiazoles and their fused derivatives has shown in vitro antimicrobial activity against bacterial and fungal strains, suggesting potential applications in developing new antimicrobial agents (Wardkhan et al., 2008).

• Fluoroionophores for Metal Detection : Studies on diamine-salicylaldehyde derivatives have led to the development of fluoroionophores capable of specific chelation of metal ions like Zn^2+ and Cd^2+. This demonstrates potential applications in metal ion detection within various environments, highlighting the compound's relevance in analytical chemistry and environmental monitoring (Hong et al., 2012).

Metabolic Studies and Environmental Impact

• Herbicide Metabolism : Comparative metabolism studies of chloroacetamide herbicides have provided insights into their biotransformation in liver microsomes of humans and rats. Understanding the metabolic pathways of chemically related compounds can aid in assessing their environmental impact and safety profiles (Coleman et al., 2000).

Advanced Chemical Synthesis Techniques

• Chemoselective Acetylation : Research into the chemoselective monoacetylation of amino groups using immobilized lipase presents a novel approach to synthesizing key intermediates for pharmaceuticals. Such techniques could be relevant for the efficient synthesis of compounds with specific functional groups, improving selectivity and yield in pharmaceutical manufacturing (Magadum & Yadav, 2018).

Enzyme Inhibition for Therapeutic Applications

• Enzyme Inhibitory Activities : Synthesis and evaluation of novel compounds for their inhibitory activities against enzymes like carbonic anhydrase and acetylcholinesterase highlight potential therapeutic applications. Such research underscores the importance of chemical compounds in developing treatments for conditions associated with enzyme dysregulation (Virk et al., 2018).